Cas no 75072-07-0 (S-(Trifluoroacetyl)-4-mercaptotoluene)
75072-07-0 structure
Product Name:S-(Trifluoroacetyl)-4-mercaptotoluene
CAS No:75072-07-0
MF:C9H7F3OS
MW:220.211491823196
CID:557863
PubChem ID:2782430
Update Time:2025-04-19
S-(Trifluoroacetyl)-4-mercaptotoluene Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid,2,2,2-trifluoro-, S-(4-methylphenyl) ester
- S-(4-methylphenyl) 2,2,2-trifluoroethanethioate
- S-(TRIFLUOROACETYL)-4-MERCAPTOTOLUENE
- S-(TRIFLUOROACETYL)-P-MERCAPTOTOLUENE
- PC3388
- p-tolyl thiotrifluoroacetate
- S-(4-Methylphenyl) trifluoroethanethioate
- 2,2,2-trifluoro-1-[(4-methylphenyl)sulfanyl]ethan-1-one
- S-p-tolyl 2,2,2-trifluoroethanethioate
- FT-0641552
- p-Thiocresol, S-trifluoroacetyl-
- S-(p-tolyl) 2,2,2-trifluoroethanethioate
- A838318
- 75072-07-0
- DTXSID30382083
- AKOS025310457
- 4-[(Trifluoroacetyl)thio]toluene
- PS-7859
- S-(Trifluoroacetyl)-4-mercaptotoluene
-
- Inchi: 1S/C9H7F3OS/c1-6-2-4-7(5-3-6)14-8(13)9(10,11)12/h2-5H,1H3
- InChI Key: UTLCXQRJYGDYOK-UHFFFAOYSA-N
- SMILES: S(C(C(F)(F)F)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 220.01700
- Monoisotopic Mass: 220.01697050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 3.17600
S-(Trifluoroacetyl)-4-mercaptotoluene Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
S-(Trifluoroacetyl)-4-mercaptotoluene Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
S-(Trifluoroacetyl)-4-mercaptotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T896495-50mg |
S-(Trifluoroacetyl)-4-mercaptotoluene |
75072-07-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896495-100mg |
S-(Trifluoroacetyl)-4-mercaptotoluene |
75072-07-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T896495-500mg |
S-(Trifluoroacetyl)-4-mercaptotoluene |
75072-07-0 | 500mg |
$ 135.00 | 2022-06-02 | ||
| Ambeed | A406479-1g |
S-(Trifluoroacetyl)-4-mercaptotoluene |
75072-07-0 | 97% | 1g |
$113.0 | 2025-04-17 | |
| Ambeed | A406479-5g |
S-(Trifluoroacetyl)-4-mercaptotoluene |
75072-07-0 | 97% | 5g |
$346.0 | 2025-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594812-1g |
S-(p-tolyl) 2,2,2-trifluoroethanethioate |
75072-07-0 | 98% | 1g |
¥1010.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594812-5g |
S-(p-tolyl) 2,2,2-trifluoroethanethioate |
75072-07-0 | 98% | 5g |
¥2856.00 | 2024-07-28 |
S-(Trifluoroacetyl)-4-mercaptotoluene Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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